15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate 15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate
Brand Name: Vulcanchem
CAS No.: 690996-25-9
VCID: VC0118791
InChI: InChI=1S/C27H30O3/c1-18(28)30-26-13-12-25-24-10-8-20-16-21(29-17-19-6-4-3-5-7-19)9-11-22(20)23(24)14-15-27(25,26)2/h3-7,9,11-13,16,23-26H,8,10,14-15,17H2,1-2H3/t23-,24-,25+,26-,27+/m1/s1
SMILES: CC(=O)OC1C=CC2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C
Molecular Formula: C₂₇H₃₀O₃
Molecular Weight: 402.53

15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate

CAS No.: 690996-25-9

Cat. No.: VC0118791

Molecular Formula: C₂₇H₃₀O₃

Molecular Weight: 402.53

* For research use only. Not for human or veterinary use.

15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate - 690996-25-9

Specification

CAS No. 690996-25-9
Molecular Formula C₂₇H₃₀O₃
Molecular Weight 402.53
IUPAC Name [(8R,9S,13S,14S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C27H30O3/c1-18(28)30-26-13-12-25-24-10-8-20-16-21(29-17-19-6-4-3-5-7-19)9-11-22(20)23(24)14-15-27(25,26)2/h3-7,9,11-13,16,23-26H,8,10,14-15,17H2,1-2H3/t23-,24-,25+,26-,27+/m1/s1
SMILES CC(=O)OC1C=CC2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C

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